![molecular formula C19H12ClNO3S2 B2472630 Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate CAS No. 361173-61-7](/img/structure/B2472630.png)
Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate
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Overview
Description
“Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C10H7ClO2S . It is a derivative of benzo[b]thiophene, a type of aromatic compound that contains a thiophene and a benzene ring .
Molecular Structure Analysis
The molecular structure of this compound includes a thiophene ring, which is a five-membered ring with one sulfur atom . The compound also contains a carboxylate group attached to the thiophene ring .Physical And Chemical Properties Analysis
This compound has a molecular weight of 226.68 . It is predicted to have a high gastrointestinal absorption and is a potential inhibitor of several cytochrome P450 enzymes . It has a Log Po/w (iLOGP) of 2.56, indicating its lipophilicity .Scientific Research Applications
Synthesis and Characterization
Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate has been the subject of various synthetic and characterization studies. For instance, Sedlák et al. (2008) prepared carboxamides from 3-chlorobenzo[b]thiophene-2-carbonyl chloride and investigated their potential in base-catalysed ring closure reactions, leading to the synthesis of 4,5-dihydro-1H-imidazol-5-ones with significant yields (Sedlák et al., 2008). This research highlights the compound's versatility in producing various derivatives through chemical reactions.
Structural Studies
In another study, Abbasi et al. (2011) synthesized 3-Chloro-N-(8′-quinolyl)benzo[b]thiophene-2-carboxamide from 3-chlorobenzo[b] thiophene-2-carboxyl chloride and provided a detailed single crystal X-ray structure determination. Their findings offer insights into the molecular structure and interactions within the crystal lattice, showcasing the compound's potential in material science and pharmaceutical research (Abbasi et al., 2011).
Novel Synthetic Routes
Sasaki et al. (1995) reported the synthesis of a novel polycyclic heterocyclic ring system, demonstrating the chemical flexibility of methyl 3-chlorobenzo[b]thiophene-2-carboxylate derivatives. Their work exemplifies the role of such compounds in developing new chemical entities with potentially unique physical or chemical properties (Sasaki et al., 1995).
Biological Activities
Investigations into the biological activities of benzo[b]thiophene derivatives, initiated from 3-chlorobenzo[b]thiophene-2-carboxyl chloride, have been reported. Isloor et al. (2010) synthesized a range of benzo[b]thiophene derivatives and evaluated them for antibacterial, antifungal, and anti-inflammatory properties, highlighting the compound's significance in medicinal chemistry (Isloor et al., 2010).
Environmental Applications
The compound has also been investigated for its role in environmental science. Harper et al. (1989) explored chloromethane as a methyl donor in the biosynthesis of esters and anisoles in fungi, indicating the potential use of methyl 3-chlorobenzo[b]thiophene-2-carboxylate derivatives in biotransformation processes (Harper et al., 1989).
Safety and Hazards
Future Directions
The potential applications of “Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate” and other thiophene derivatives in medicinal chemistry and material science are a topic of ongoing research . Further studies are needed to fully understand the properties and potential uses of this compound.
properties
IUPAC Name |
methyl 3-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClNO3S2/c1-24-19(23)17-15(11-7-3-5-9-13(11)26-17)21-18(22)16-14(20)10-6-2-4-8-12(10)25-16/h2-9H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJGUVQGAUKDSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-chlorobenzo[b]thiophene-2-carboxamido)benzo[b]thiophene-2-carboxylate |
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